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Introduction

CHIR-124 is a potent and selective, quinolone-based small molecule inhibitor of Checkpoint

Kinase 1 (Chk1), a critical regulator of cell cycle checkpoints in response to DNA damage.[1][2]

[3] It exhibits a strong inhibitory effect on Chk1 with an in vitro IC50 of 0.3 nM.[1][2] This

document provides detailed application notes and protocols for the use of CHIR-124 in studies

involving the MDA-MB-435 cancer cell line.

The MDA-MB-435 cell line, originally established from the pleural effusion of a patient with

metastatic breast carcinoma, is widely used in cancer research. However, it is crucial to note

that extensive molecular and genetic analyses have indicated that this cell line is likely derived

from the M14 melanoma cell line. Researchers should consider this lineage controversy when

interpreting experimental results. The MDA-MB-435 cell line is p53-mutant, a characteristic that

enhances the efficacy of Chk1 inhibitors like CHIR-124.
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CHIR-124's primary mechanism of action involves the abrogation of the S and G2/M DNA

damage checkpoints, leading to mitotic catastrophe and apoptosis, particularly when used in

combination with DNA-damaging agents. It has been shown to work synergistically with

topoisomerase I poisons, such as SN-38 (the active metabolite of irinotecan), to inhibit the

growth of p53-mutant solid tumor cells.

Data Presentation
Table 1: In Vitro Inhibitory and Cytotoxic Concentrations
of CHIR-124

Parameter Target/Cell Line Concentration Reference

IC50 Chk1 Kinase
0.3 nM (0.0003

µmol/L)

IC50 PDGFR 6.6 nM

IC50 FLT3 5.8 nM

EC50
MDA-MB-435 Cells

(Cytotoxicity)
80 nM

Table 2: Effect of CHIR-124 on Cell Cycle and Apoptosis
in MDA-MB-435 Cells
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Treatment
Condition (24h)

Effect Quantitative Result Reference

100 nmol/L CHIR-124

(single agent)
Cell Cycle Distribution

No appreciable

change

20 nmol/L SN-38

(single agent)
Apoptosis

Ineffective in causing

apoptosis

100 nmol/L CHIR-124

(single agent)
Apoptosis

Ineffective in causing

apoptosis

20 nmol/L SN-38 for

24h, then 20-100

nmol/L CHIR-124

G2/M Checkpoint

Dose-dependent

increase in mitotic

index

20 nmol/L SN-38 for

24h, then 100 nmol/L

CHIR-124

Apoptosis
Marked increase in

apoptotic cells
Up to 32 ± 2%

Signaling Pathways and Workflows
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Caption: CHIR-124 inhibits Chk1, preventing Cdc25 degradation and leading to premature

mitosis and apoptosis.

Cell Preparation

Treatment Groups

Endpoint Analysis

Culture MDA-MB-435 Cells

Seed Cells for Experiment

Vehicle Control
(e.g., DMSO)

CHIR-124
(e.g., 100 nM)

SN-38
(e.g., 20 nM) SN-38 followed by CHIR-124

Harvest Cells at
Time Points (e.g., 24h, 48h)

Cell Cycle Analysis
(Flow Cytometry)

Apoptosis Assay
(DAPI Staining)

Western Blot
(Chk1, Cdc25A, etc.)

Click to download full resolution via product page

Caption: General workflow for studying the effects of CHIR-124 on MDA-MB-435 cells.

Experimental Protocols
Cell Culture and Maintenance of MDA-MB-435 Cells
This protocol is a general guideline. Optimal conditions should be determined empirically.
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Materials:

MDA-MB-435 cells

DMEM:Ham's F12 (1:1) medium or Leibovitz's L-15 Medium

Fetal Bovine Serum (FBS), heat-inactivated

Penicillin-Streptomycin solution (10,000 U/mL Penicillin, 10,000 µg/mL Streptomycin)

0.25% Trypsin-EDTA

Phosphate-Buffered Saline (PBS), sterile

Cell culture flasks (T-75)

Humidified incubator (37°C, 5% CO2)

Procedure:

Complete Medium Preparation: Prepare complete growth medium by supplementing the

base medium with 10% FBS and 1% Penicillin-Streptomycin.

Cell Thawing: Thaw a cryopreserved vial of MDA-MB-435 cells rapidly in a 37°C water bath.

Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed

complete medium. Centrifuge at 200 x g for 5 minutes. Discard the supernatant and

resuspend the cell pellet in 10-15 mL of complete medium in a T-75 flask.

Cell Maintenance: Incubate cells at 37°C in a humidified, 5% CO2 atmosphere. Change the

medium every 2-3 days.

Subculturing: When cells reach 80-90% confluency, wash the monolayer with sterile PBS.

Add 2-3 mL of Trypsin-EDTA and incubate for 3-5 minutes at 37°C until cells detach.

Neutralize the trypsin with 5-7 mL of complete medium. Centrifuge the cell suspension,

discard the supernatant, and resuspend the pellet in fresh medium. Split cells at a ratio of 1:3

to 1:6.

Drug Treatment Protocol (Combination Therapy)
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This protocol is based on the sequential treatment model that demonstrated significant

apoptosis.

Materials:

MDA-MB-435 cells seeded in appropriate culture plates (e.g., 6-well plates)

CHIR-124 stock solution (e.g., 10 mM in DMSO)

SN-38 stock solution (e.g., 1 mM in DMSO)

Complete growth medium

Procedure:

Cell Seeding: Seed MDA-MB-435 cells in 6-well plates at a density that will ensure they are

in the exponential growth phase and approximately 50-60% confluent at the time of analysis.

Allow cells to adhere overnight.

Primary Treatment (SN-38): Prepare a working solution of SN-38 in complete medium to a

final concentration of 20 nM. Remove the old medium from the cells and add the SN-38

containing medium. Incubate for 24 hours.

Secondary Treatment (CHIR-124): After 24 hours, remove the SN-38 medium. Wash the

cells once with sterile PBS.

Prepare working solutions of CHIR-124 in complete medium at desired final concentrations

(e.g., 20, 50, 100 nM). Add the CHIR-124 containing medium to the appropriate wells.

Include control wells: Vehicle only, SN-38 only, and CHIR-124 only.

Incubation: Incubate the cells for the desired time points (e.g., 8, 24, 48 hours) before

proceeding to endpoint analysis.

Cell Cycle Analysis by Flow Cytometry
Materials:
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Treated and control cells from Protocol 2

Trypsin-EDTA

PBS

70% Ethanol, ice-cold

RNase A solution

Propidium Iodide (PI) staining solution

Flow cytometer

Procedure:

Cell Harvesting: Harvest cells (including floating cells in the medium) by trypsinization.

Centrifuge at 300 x g for 5 minutes.

Fixation: Discard the supernatant and wash the cell pellet with cold PBS. Resuspend the

pellet in 300 µL of cold PBS. While vortexing gently, add 700 µL of ice-cold 70% ethanol

dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

Staining: Centrifuge the fixed cells at 500 x g for 5 minutes. Discard the ethanol and wash

the pellet with PBS.

Resuspend the cell pellet in PI/RNase A staining buffer.

Incubate in the dark at room temperature for 30 minutes.

Analysis: Analyze the samples on a flow cytometer. Use appropriate software to deconvolute

the DNA content histograms to determine the percentage of cells in G1, S, and G2/M phases

of the cell cycle.

Apoptosis Assay by DAPI Staining
This method assesses apoptosis by observing nuclear morphology changes like chromatin

condensation and nuclear fragmentation.
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Materials:

Treated and control cells grown on coverslips in a 12-well plate

PBS

4% Paraformaldehyde (PFA) in PBS

DAPI (4′,6′-diamidino-2-phenylindole) staining solution (e.g., 1 µg/mL in PBS)

Fluorescence microscope

Procedure:

Fixation: Following treatment, carefully remove the medium and wash the cells on coverslips

twice with PBS.

Fix the cells by adding 4% PFA and incubating for 15 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Staining: Add the DAPI staining solution to cover the cells and incubate for 5-10 minutes in

the dark at room temperature.

Wash the cells twice with PBS.

Visualization: Mount the coverslips onto microscope slides with a drop of mounting medium.

Examine the slides under a fluorescence microscope using a UV filter. Apoptotic cells will

display condensed, fragmented, and brightly stained nuclei compared to the diffuse, pale

blue staining of normal nuclei. Quantify the percentage of apoptotic cells by counting at least

200 cells per sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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